2-Butyl-2-(hydroxymethyl)hexanoic acid
Overview
Description
2-Butyl-2-(hydroxymethyl)hexanoic acid, also known as BMHA, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. BMHA is a derivative of 2-ethylhexanoic acid, which is commonly used in the production of plasticizers, lubricants, and metal soaps. The unique structure of BMHA, with a hydroxyl group and a butyl chain, makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 2-Butyl-2-(hydroxymethyl)hexanoic acid is not fully understood, but studies suggest that it inhibits the aggregation of amyloid-beta peptides by binding to them and preventing them from forming toxic oligomers. 2-Butyl-2-(hydroxymethyl)hexanoic acid also appears to have antioxidant properties that protect neurons from oxidative stress, which is a key factor in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
2-Butyl-2-(hydroxymethyl)hexanoic acid has been shown to have several biochemical and physiological effects. In addition to its anti-aggregation and antioxidant properties, 2-Butyl-2-(hydroxymethyl)hexanoic acid has been shown to modulate the activity of enzymes involved in the production of amyloid-beta peptides. 2-Butyl-2-(hydroxymethyl)hexanoic acid also appears to have a protective effect on mitochondrial function, which is important for cellular energy production.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Butyl-2-(hydroxymethyl)hexanoic acid is its relatively simple synthesis, which makes it easy to obtain and study in the laboratory. 2-Butyl-2-(hydroxymethyl)hexanoic acid also has a well-defined structure, which allows for precise characterization of its properties. However, one limitation of 2-Butyl-2-(hydroxymethyl)hexanoic acid is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 2-Butyl-2-(hydroxymethyl)hexanoic acid. One area of interest is the development of 2-Butyl-2-(hydroxymethyl)hexanoic acid derivatives with improved solubility and bioavailability. Another direction is the investigation of 2-Butyl-2-(hydroxymethyl)hexanoic acid's potential in the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of 2-Butyl-2-(hydroxymethyl)hexanoic acid and its effects on cellular function.
Scientific Research Applications
2-Butyl-2-(hydroxymethyl)hexanoic acid has been studied extensively for its potential use in the treatment of various diseases. One of the most promising applications of 2-Butyl-2-(hydroxymethyl)hexanoic acid is in the treatment of Alzheimer's disease. Studies have shown that 2-Butyl-2-(hydroxymethyl)hexanoic acid can inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease. 2-Butyl-2-(hydroxymethyl)hexanoic acid has also been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of other neurodegenerative diseases such as Parkinson's disease and multiple sclerosis.
properties
IUPAC Name |
2-butyl-2-(hydroxymethyl)hexanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O3/c1-3-5-7-11(9-12,10(13)14)8-6-4-2/h12H,3-9H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTIHHZUPKYEOEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CCCC)(CO)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Butyl-2-(hydroxymethyl)hexanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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